N-1,9-dioxaspiro[5.5]undec-4-yl-2,6-dimethoxynicotinamide

• IUPAC Name: N-(1,9-dioxaspiro[5.5]undecan-4-yl)-2,6-dimethoxypyridine-3-carboxamide
• InChI: InChI=1S/C17H24N2O5/c1-21-14-4-3-13(16(19-14)22-2)15(20)18-12-5-8-24-17(11-12)6-9-23-10-7-17/h3-4,12H,5-11H2,1-2H3,(H,18,20)
• InChI Key: MWESPQZOBMQQPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1)C(=O)NC2CCOC3(C2)CCOCC3)OC
• Molecular Formula: C17H24N2O5
• Molecular Weight: 336.4 g/mol

Description

Synthesis Analysis

Research on related 1,5-dioxaspiro[5.5]undecane derivatives reveals various synthesis strategies, including crystal structure determination and thermodynamic properties investigations (Zeng, Wang, & Zhang, 2021)¹. Notably, the construction of polyfunctionalized derivatives via domino cycloaddition reactions has been documented, demonstrating the versatility of synthetic approaches to access this class of compounds (Liu et al., 2021)².

Molecular Structure Analysis

The molecular structure of derivatives within the 1,9-dioxaspiro[5.5]undecane family has been studied using quantum chemical computations and X-ray crystallography, providing insights into their geometric configurations (Zeng, Wang, & Zhang, 2021)¹. Such analyses are crucial for understanding the molecular basis of the compound's reactivity and properties.

Chemical Reactions and Properties

Spiro compounds including N-1,9-dioxaspiro[5.5]undec-4-yl derivatives exhibit unique reactivity patterns due to their cyclic structures. The Prins cascade cyclization (Reddy et al., 2014)³ and reactions involving the formation of 5-hydroxy-1,7-dioxaspiro[5.5]undec-3-en-2-ones (Baylis et al., 1993)⁴ are examples of chemical transformations that highlight the compound's reactive nature and potential for further chemical manipulation.

Physical Properties Analysis

The physical properties of these compounds, such as their crystalline structure and thermodynamic characteristics, have been explored to understand their stability and behavior under different conditions (Zeng, Wang, & Zhang, 2021)¹. Such studies are essential for the development of materials and chemicals that require specific physical attributes.

Chemical Properties Analysis

The chemical properties of N-1,9-dioxaspiro[5.5]undec-4-yl-2,6-dimethoxynicotinamide derivatives, including reactivity, potential for functionalization, and interaction with other chemical entities, are key areas of investigation. Research focusing on the synthesis of related spirocyclic compounds and their derivatization (Izquierdo et al., 2003; Uchiyama et al., 2001)⁵⁶ provides valuable insights into the compound's chemical versatility and potential for application in various fields.

Scientific Research Applications

Pharmacological Diversity and Therapeutic Potential

Sulfonamides Relevance : Sulfonamides, a class of compounds to which N-1,9-dioxaspiro[5.5]undec-4-yl-2,6-dimethoxynicotinamide relates, have seen extensive investigation for their clinical utility. Recent patents emphasize sulfonamide Carbonic Anhydrase Inhibitors (CAIs) targeting antiglaucoma agents and antitumor applications, suggesting a structural motif present in future drug developments (Carta, Scozzafava, & Supuran, 2012).

Anti-inflammatory and Chemopreventive Applications

Cancer Chemoprevention : The search for effective cancer chemopreventive agents has highlighted sulfonamides' potential in inhibiting tumor growth. This underscores the broader utility of compounds like N-1,9-dioxaspiro[5.5]undec-4-yl-2,6-dimethoxynicotinamide in preventive oncology, leveraging anti-inflammatory properties (Levi, Borne, & Williamson, 2001).

Neuroprotective Effects

Latrepirdine's Mechanisms in Neurodegenerative Diseases : Originally an antihistamine, Latrepirdine demonstrated neuroprotective functions, offering insights into similar compounds' potential in treating Alzheimer's and Huntington's diseases. Although clinical efficacy varied, the research highlights the importance of understanding neurodegenerative mechanisms for therapeutic advancements (Bharadwaj et al., 2013).

Ecotoxicological Concerns

Environmental Impact of Pharmaceuticals : The detection of pharmaceuticals like N-1,9-dioxaspiro[5.5]undec-4-yl-2,6-dimethoxynicotinamide in water bodies raises concerns about their ecotoxicological effects. Studies stress the need for targeted research on the subtle environmental effects of these compounds, suggesting a cautious approach to their use and disposal (Fent, Weston, & Caminada, 2006).